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Calteridol calcium automated parameter control
In synthesis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Calteridol calcium

CAS No.: 121915-83-1

Cat. No.: S3334718

Known Information on Calteridol Calcium

The table below summarizes the key chemical and application data for Calteridol calcium found in the

search results.

Property Details

CAS Number 121915-83-1 [1] [2]

Molecular Formula Cs4Hs8CasNsOaa [1] [2]

Molecular Weight 923.1 g/mol [1] [2]

IUPAC Name Tricalcium;2-[4,7-bis(carboxylatomethyl)-10-(2-hydroxypropyl)-1,4,7,10-

tetrazacyclododec-1-yl]acetate [2]

Primary Known Use Excipient in PROHANCE (Gadoteridol Injection), a gadolinium-based contrast
agent for MRI scans [3] [1]

Chemical Structure A complex macrocyclic compound with multiple carboxylate groups,
Synopsis coordinating calcium ions [2].
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Proposed Framework for Protocol Development

Since direct information is unavailable, here is a structured approach to develop the automated synthesis

protocol, built on general principles of process chemistry and the specific nature of Calteridol calcium.

Deconstruct the Synthesis Pathway

The first step is to break down the synthesis into logical stages. The following diagram outlines a generalized

workflow for developing and controlling the synthesis process.
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Literature & Patent Review

Hypothesize Reaction Steps

Identify Critical Process Parameters (CPPSs)

Define In-Process Controls (IPCs)

Establish Final Product Specifications

Integrated Automated Synthesis Protocol

Click to download full resolution via product page

Identify Critical Process Parameters (CPPs) for Automation

For a molecule like Calteridol calcium, the following parameters are typically critical and should be the

focus of automated control system development.
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Reaction Critical Proposed Control .
Automation Control Method
Stage Parameter Range
Complexation  Reaction pH To be determined Automated acid/base titrant addition via
experimentally feedback loop from pH probe.
Temperature To be determined Heated/cooled reactor with PID control.
experimentally
Reactant To be determined Precision syringe or peristaltic pumps
Addition Rate experimentally with programmable flow rates.
Purification Solvent To be determined Automated gradient controller for HPLC
Composition experimentally or tangential flow filtration system.
Crystallization  Anti-solvent To be determined Controlled addition pump with
Addition Rate experimentally temperature monitoring to ensure
supersaturation.
Cooling Rate To be determined Programmable temperature ramp in
experimentally crystallizer.

Define Analytical Methods for In-Process Control (IPC)

Implementing real-time or rapid offline analysis is crucial for automated parameter control. The table below

suggests suitable techniques.

Parameter to

. Analytical Technique Use Case
Monitor
Reaction HPLC-MS [4] Tracks the disappearance of starting materials
Completion and formation of the Calteridol calcium
complex.
Metal lon ICP-MS (Inductively Coupled Ensures correct calcium ion incorporation in
Stoichiometry Plasma Mass Spectrometry) the final molecule.
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Parameter to

. Analytical Technique Use Case
Monitor
Impurity Profile HPLC with UV/PDA detection Monitors for known and unknown impurities
[1] against a reference standard [1].
Physical Purity In-line Particle Size Analyzer Monizes crystal size distribution during the final

crystallization step.

Experimental Protocol Outline

This is a generalized protocol template that would need to be populated with specific parameters.

Title: Development of an Automated Synthesis Protocol for Calteridol Calcium Objective: To establish a
reproducible, automated process for the synthesis of Calteridol calcium meeting pre-defined purity

specifications.

Materials:

¢ Starting Materials: (e.g., macrocyclic precursor, calcium salt).

¢ Solvents: High-purity grades (e.g., deionized water, methanol).

e Equipment: Automated lab-scale reactor (e.g., ChemRigger, EasyMax, or similar) with temperature,
pH, and dosing controls; HPLC-MS system; analytical balance.

Methodology:

¢ Reactor Setup: Charge the primary solvent and macrocyclic precursor into the reactor vessel under
an inert atmosphere. Initiate stirring and temperature control.
e Automated Complexation:
o Program the reactor controller to maintain a specific temperature setpoint.
o Using the automated dosing module, initiate the addition of the calcium salt solution at a
controlled, constant rate.
o The pH probe will provide real-time feedback to a dosing pump containing a basic solution
(e.g., NaOH) to maintain the reaction pH within the optimal window.
¢ In-Process Monitoring: At regular intervals, an automated sample loop will withdraw a small aliquot
from the reactor, which will be diluted and analyzed by HPLC-MS to monitor reaction progress.
¢ Reaction Quench & Purification: Upon confirmation of reaction completion (>99.5% conversion by
HPLC), the system will trigger cooling and the transfer of the reaction mixture to a purification module
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(e.g., an automated HPLC purification system or TFF skid).

e Automated Crystallization: The purified solution will be transferred to a crystallizer. The system will
then execute a programmed temperature ramp and controlled addition of an anti-solvent to induce
crystallization.

e Isolation & Drying: The slurry will be filtered, and the solid product (Calteridol calcium) will be
washed and dried under vacuum according to a programmed cycle.

Recommendations for Further Research

To obtain the specific technical details you need, I suggest the following:

e Search Specialized Databases: Conduct a thorough search in scientific patent databases (like
USPTO, EPO, or Google Patents) using keywords such as "Calteridol calcium synthesis," "process
for preparation,” or "macrocyclic calcium complex."”

e Consult Chemical Literature: Search chemical and pharmaceutical journals for papers on the
synthesis of similar macrocyclic complexes, as the principles and parameters may be analogous.

¢ Refine Your Query: Using the specific CAS Number (121915-83-1) in your searches may yield more
precise results from chemical supplier and regulatory databases.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b3334718#calteridol-calcium-automated-parameter-control-in-

synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/b3334718#calteridol-calcium-automated-parameter-control-in-synthesis
https://www.smolecule.com/products/b3334718#calteridol-calcium-automated-parameter-control-in-synthesis
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s3334718?utm_src=pdf-bulk
https://www.smolecule.com/products/s3334718?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

